Cas no 1049391-00-5 (N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1049391-00-5
• MF: C₂₀H₂₆FN₃O₄S
• MW: 423.501547336578
• CID: 6239292
• PubChem ID: 42268107
• Update Time: 2025-05-23

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide
• 1049391-00-5
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-2,5-dimethoxybenzenesulfonamide
• N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-2,5-dimethoxybenzenesulfonamide
• AKOS024504352
• F5265-0412
• VU0640025-1

• Inchi： 1S/C20H26FN3O4S/c1-27-16-7-8-19(28-2)20(15-16)29(25,26)22-9-10-23-11-13-24(14-12-23)18-6-4-3-5-17(18)21/h3-8,15,22H,9-14H2,1-2H3
• InChI Key： PDIYMRWSGYDWMK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCN1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.16280565g/mol
• Monoisotopic Mass: 423.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide

Professional Introduction to N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1049391-00-5)

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1049391-00-5, represents a fusion of fluorinated aromatic rings and piperazine moieties, which are well-known for their role in modulating biological pathways. The presence of dimethoxy substituents on the benzene ring and the sulfonamide functional group further enhances its potential as a pharmacophore in drug design.

The chemical structure of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide can be broken down into several key components that contribute to its overall functionality. The benzene ring, modified with two methoxy groups at the 2 and 5 positions, introduces hydrophilicity and influences electronic distribution. The piperazine moiety at the 4-position of the phenyl ring is a common pharmacological scaffold known for its ability to interact with various biological targets. Additionally, the sulfonamide group at the 1-position of the benzene ring enhances solubility and binding affinity, making it an attractive feature for drug development.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The combination of a fluorinated phenyl ring and a piperazine derivative in N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide suggests potential applications in treating neurological disorders such as depression, anxiety, and schizophrenia. The fluorine atom, in particular, is known to increase metabolic stability and binding affinity, which are crucial factors in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in pharmaceutical development. These compounds often exhibit enhanced bioavailability and prolonged half-life due to their resistance to metabolic degradation. The dimethoxy groups in N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide not only contribute to its solubility but also play a role in modulating receptor interactions. This dual functionality makes it a promising candidate for further investigation in medicinal chemistry.

The sulfonamide group in this compound is another critical feature that warrants detailed discussion. Sulfonamides are widely recognized for their antimicrobial properties and have been successfully incorporated into various therapeutic agents. In the context of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide, the sulfonamide moiety likely contributes to its interaction with biological targets by forming hydrogen bonds and participating in electrostatic interactions. These interactions are essential for achieving high affinity and selectivity, which are key requirements for any successful drug candidate.

The synthesis of N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the 2-position of the phenyl ring is particularly challenging due to its high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision.

One of the most intriguing aspects of this compound is its potential as a tool compound for biochemical research. Its unique structure allows researchers to study the interactions between various biological targets and pharmacophores in detail. By modifying different parts of the molecule, scientists can gain insights into how structural changes affect biological activity. This information is invaluable for designing more effective drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown considerable interest in developing drugs based on similar scaffolds due to their demonstrated efficacy in treating neurological disorders. For instance, compounds containing piperazine derivatives have been used successfully in antipsychotic and antidepressant medications. The presence of both fluorine and dimethoxy groups in N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide suggests that it may exhibit similar properties while offering additional benefits such as enhanced metabolic stability.

In conclusion, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1049391-00-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of fluorinated aromatic rings and piperazine moieties, make it an attractive candidate for further investigation. The combination of these elements not only enhances its pharmacological properties but also opens up new avenues for treating neurological disorders. As research continues to uncover more about its mechanisms of action and potential applications, this compound is likely to play an important role in future drug development efforts.